Cas no 352665-95-3 (5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

5-Benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is a structurally complex heterocyclic compound featuring a fused pyrrolo-oxazole-dione core. Its unique architecture, incorporating benzyl, chlorophenyl, and fluorophenyl substituents, confers potential utility in medicinal chemistry and pharmaceutical research. The presence of electron-withdrawing groups (chloro and fluoro) may enhance binding affinity in target interactions, while the rigid polycyclic framework could improve metabolic stability. This compound is of interest for applications in drug discovery, particularly as a scaffold for enzyme inhibition or receptor modulation studies. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in the development of bioactive molecules.
5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione structure
352665-95-3 structure
Product Name:5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
CAS No:352665-95-3
MF:C24H18ClFN2O3
MW:436.862728595734
CID:5017610
Update Time:2025-06-06

5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

    • 5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
    • ChemDiv3_002331
    • HMS1479J21
    • STL019997
    • ST50458570
    • 5-Benzyl-2-(4-chloro-phenyl)-3-(4-fluoro-phenyl)-tetrahydro-pyrrolo[3,4-d]isoxaz
    • 5-(4-chlorophenyl)-6-(4-fluorophenyl)-2-benzyl-2,4,5,6,3a,6a-hexahydro-4-oxa-2 ,5-diazapentalene-1,3-dione
    • 5-
    • 5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
    • Inchi: 1S/C24H18ClFN2O3/c25-17-8-12-19(13-9-17)28-21(16-6-10-18(26)11-7-16)20-22(31-28)24(30)27(23(20)29)14-15-4-2-1-3-5-15/h1-13,20-22H,14H2
    • InChI Key: FLZQMQNJFHDFPB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(C2C=CC(=CC=2)F)C2C(N(CC3C=CC=CC=3)C(C2O1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 672
  • XLogP3: 4.7
  • Topological Polar Surface Area: 49.8

5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Pricemore >>

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F0143-0013-2mg
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F0143-0013-5mg
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F0143-0013-10mg
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